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Compound of Interest

Compound Name: LEAD OLEATE

Cat. No.: B072426 Get Quote

In-Depth Technical Guide to Lead Oleate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of lead oleate. The information is presented to be a valuable resource for

professionals engaged in research and development.

Core Chemical and Physical Properties
Lead oleate, also known as lead(II) oleate or lead dioleate, is a metal salt consisting of a lead

cation in the +2 oxidation state and two oleate anions. The oleate anion is the conjugate base

of oleic acid, a monounsaturated omega-9 fatty acid.

Data Summary
The quantitative data for lead oleate is summarized in the table below for ease of reference

and comparison.
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Property Value

Molecular Formula C36H66O4Pb

Molecular Weight 770.11 g/mol [1]

Appearance White powder or waxy solid[1]

Melting Point 80 °C[1]

Boiling Point 360 °C at 760 mmHg[1]

Relative Density 1.25[1]

Solubility
Insoluble in water. Soluble in ethanol, benzene,

turpentine, ether, and carbon disulfide.[1][2]

CAS Number 1120-46-3[2]

Chemical Structure and Composition
Lead oleate is an organometallic compound where the lead(II) ion is ionically bonded to the

carboxylate groups of two oleate molecules. The long hydrocarbon chains of the oleate ligands

impart significant lipophilicity to the molecule.
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Caption: Composition of Lead(II) Oleate.

Experimental Protocols
Detailed experimental protocols for the synthesis or application of lead oleate are not

extensively detailed in readily available literature, as its primary uses are industrial. However, a

general method for its preparation involves the reaction of a soluble lead salt with an oleate

salt. For instance, it can be synthesized via the metathesis reaction between sodium oleate

and lead nitrate in an aqueous solution. The insoluble lead oleate then precipitates out of the

solution and can be collected by filtration.

It is important to note that lead and its compounds are toxic. All handling and experimental

procedures involving lead oleate should be conducted in a well-ventilated fume hood with

appropriate personal protective equipment, including gloves, safety glasses, and a lab coat, to

prevent inhalation and skin contact.[2] Waste disposal must be carried out in accordance with

local, state, and federal regulations for heavy metal waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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